ethyl 4-(2-mercapto-4,4-dimethylpyrimidin-1(4H)-yl)benzoate

• IUPAC Name: ethyl 4-(6,6-dimethyl-2-sulfanylidene-1H-pyrimidin-3-yl)benzoate
• InChI: InChI=1S/C15H18N2O2S/c1-4-19-13(18)11-5-7-12(8-6-11)17-10-9-15(2,3)16-14(17)20/h5-10H,4H2,1-3H3,(H,16,20)
• InChI Key: KSWMFPUUYLTJIV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)N2C=CC(NC2=S)(C)C
• Molecular Formula: C15H18N2O2S
• Molecular Weight: 290.4 g/mol

Description

Ethyl 4-(2-mercapto-4,4-dimethylpyrimidin-1(4H)-yl)benzoate, commonly referred to as ethyl 4-MDB, is an organic compound that is synthesized from the reaction of ethyl benzoate and 4-mercapto-4,4-dimethylpyrimidine. Ethyl 4-MDB is a colorless and odorless solid that is soluble in water and has a melting point of 97-98°C. It has been widely used in scientific research due to its ability to bind to proteins and its ability to act as a ligand for enzymes.

Mechanism of Action

Ethyl 4-MDB binds to proteins and other molecules through a process known as hydrogen bonding. Hydrogen bonding occurs when the hydrogen atoms of one molecule are attracted to the oxygen atoms of another molecule. This attraction results in the formation of a bond between the two molecules, allowing them to interact with each other.
Biochemical and Physiological Effects
Ethyl 4-MDB has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the activity of certain enzymes, such as cytochrome P450, as well as to inhibit the activity of other enzymes, such as acetylcholinesterase. Additionally, ethyl 4-MDB has been shown to have an effect on the structure of proteins, as well as to affect the expression of certain genes.

Advantages and Limitations for Lab Experiments

The main advantage of using ethyl 4-MDB in laboratory experiments is its ability to bind to proteins and act as a ligand for enzymes. This allows researchers to study the structure and function of proteins, as well as to study the interactions between proteins and other molecules. Additionally, ethyl 4-MDB is relatively easy to synthesize and is soluble in water, making it easy to use in laboratory experiments. However, ethyl 4-MDB is relatively unstable and can be easily hydrolyzed in the presence of water.

Future Directions

There are a number of potential future directions for research involving ethyl 4-MDB. These include further studies of the biochemical and physiological effects of ethyl 4-MDB, as well as studies of the interactions between ethyl 4-MDB and other molecules. Additionally, further studies could be conducted to determine the optimal conditions for the synthesis of ethyl 4-MDB, as well as to determine the optimal conditions for its use in laboratory experiments. Finally, further studies could be conducted to determine the potential therapeutic applications of ethyl 4-MDB.

Scientific Research Applications

Ethyl 4-MDB has been widely used in scientific research due to its ability to bind to proteins and its ability to act as a ligand for enzymes. It has been used to study the structure and function of proteins, to study the binding of enzymes to substrates, and to study the binding of drugs to receptors. Additionally, ethyl 4-MDB has been used to study the interactions between proteins and other molecules, as well as to study the interactions between proteins and other proteins.